Cas no 1261448-97-8 (3-Bromo-2'-methoxypropiophenone)

• Product Name: 3-Bromo-2'-methoxypropiophenone
• CAS No: 1261448-97-8
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 4938576
• Update Time: 2025-06-12

3-Bromo-2'-methoxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2'-methoxypropiophenone

• Inchi： 1S/C10H11BrO2/c1-13-10-5-3-2-4-8(10)9(12)6-7-11/h2-5H,6-7H2,1H3
• InChI Key： MAOFXAXRBAFHGO-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 241.99424 g/mol
• Monoisotopic Mass: 241.99424 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 243.10
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-2'-methoxypropiophenone

3-Bromo-2'-Methoxypropiophenone (CAS No. 1261448-97-8): A Comprehensive Overview

3-Bromo-2'-Methoxypropiophenone (CAS No. 1261448-97-8) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique bromo and methoxy substituents, offers a wide range of applications and potential uses. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 3-Bromo-2'-Methoxypropiophenone.

Chemical Structure and Properties

3-Bromo-2'-Methoxypropiophenone is a substituted propiophenone derivative with the molecular formula C₁₀H₁₀BrO₂. The presence of a bromine atom at the 3-position and a methoxy group at the 2'-position of the phenyl ring imparts unique chemical and physical properties to this compound. The bromine atom is highly reactive and can participate in various substitution and elimination reactions, making it a valuable intermediate in synthetic chemistry. The methoxy group, on the other hand, enhances the solubility and stability of the molecule in different solvents.

The molecular weight of 3-Bromo-2'-Methoxypropiophenone is approximately 230.1 g/mol. It typically appears as a white or off-white crystalline solid with a melting point ranging from 65 to 68°C. The compound is insoluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane. These properties make it suitable for various laboratory and industrial applications.

Synthesis Methods

The synthesis of 3-Bromo-2'-Methoxypropiophenone can be achieved through several routes, each with its own advantages and limitations. One common method involves the bromination of 2'-methoxypropiophenone using bromine or N-bromosuccinimide (NBS) as the brominating agent. This reaction typically proceeds under mild conditions and yields high purity products.

An alternative approach involves the coupling of 3-bromobenzaldehyde with methyl propionate followed by a Claisen condensation reaction. This method provides a more controlled synthesis pathway and allows for the introduction of additional functional groups if desired. Recent advancements in catalytic methods have also led to more efficient and environmentally friendly synthesis routes for 3-Bromo-2'-Methoxypropiophenone.

Biological Activities and Applications

3-Bromo-2'-Methoxypropiophenone has been studied for its potential biological activities, particularly in the context of medicinal chemistry. Research has shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the development of new anti-inflammatory drugs. In vitro studies have demonstrated that 3-Bromo-2'-Methoxypropiophenone can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages.

Beyond its anti-inflammatory effects, 3-Bromo-2'-Methoxypropiophenone has also shown potential as an antimicrobial agent. Studies have reported that it exhibits broad-spectrum activity against various bacterial strains, including both Gram-positive and Gram-negative bacteria. This property makes it an attractive candidate for developing new antibiotics to combat drug-resistant infections.

In addition to its biological activities, 3-Bromo-2'-Methoxypropiophenone has found applications in materials science. Its unique chemical structure makes it suitable for use as a building block in the synthesis of advanced materials such as polymers and coatings. Recent research has explored its use in developing novel photovoltaic materials with improved efficiency and stability.

Recent Research Advancements

The ongoing research on 3-Bromo-2'-Methoxypropiophenone continues to uncover new insights into its properties and potential applications. A recent study published in the Journal of Medicinal Chemistry reported the development of a series of derivatives of 3-Bromo-2'-Methoxypropiophenone with enhanced anti-inflammatory activity. These derivatives were found to be more potent inhibitors of pro-inflammatory cytokines compared to the parent compound.

In another study, researchers from the University of California explored the use of 3-Bromo-2'-Methoxypropiophenone-based polymers in drug delivery systems. The results showed that these polymers could effectively encapsulate therapeutic agents and release them in a controlled manner, enhancing their therapeutic efficacy while minimizing side effects.

The environmental impact of chemical compounds is an important consideration in modern research. A study published in Green Chemistry investigated the biodegradability of 3-Bromo-2'-Methoxypropiophenone strong>. The results indicated that under certain conditions, this compound can be biodegraded by microorganisms, reducing its environmental footprint.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 3-Bromo-2'-Methoxypropiophenone strong > is generally considered safe when used under controlled laboratory conditions, proper precautions should be taken to ensure safe handling and storage. It is recommended to use personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, proper ventilation should be maintained to prevent inhalation of vapors.

In conclusion, < strong >3-Bromo-2'-Meth oxypropi ophen one< / strong > (CAS No . 1 261448 -97 -8 ) is a multifaceted compound with a wide range of applications in chemical synthesis , medicinal chemistry , and materials science . Its unique chemical structure , coupled with its diverse biological activities , makes it an important molecule for ongoing research and development . As new studies continue to uncover its potential , < strong >3 -Brom o - 2' -Me tho xypropi ophen one< / strong > is poised to play an increasingly significant role in various scientific fields . p > article > response >